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Compound of Interest

Compound Name: Allylsuccinic anhydride

Cat. No.: B1266719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Allylsuccinic anhydride is a chemical compound with applications in various fields of

research and development, including as a chemical intermediate.[1] This guide provides core

information regarding its molecular properties.

Molecular Properties
The fundamental characteristics of allylsuccinic anhydride are summarized in the table

below.

Property Value Source

Molecular Formula C7H8O3 [1][2][3][4][5][6]

Molecular Weight 140.14 g/mol [1][2][5][6]

IUPAC Name
3-prop-2-enyloxolane-2,5-

dione
[2]

CAS Number 7539-12-0 [2][3][4]

Logical Relationship of Core Properties
The following diagram illustrates the direct relationship between the chemical name and its

fundamental molecular properties.
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Relationship of Allylsuccinic Anhydride Properties
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Caption: Logical diagram connecting the chemical compound to its molecular formula and

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266719#allylsuccinic-anhydride-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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